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The arogenate pathway is a crucial metabolic route for the biosynthesis of the aromatic amino
acids, L-phenylalanine and L-tyrosine, in plants, bacteria, and fungi. As this pathway is absent
in animals, its enzymes represent promising targets for the development of herbicides and
antimicrobial agents. This document provides detailed application notes and protocols for
studying the key enzymes of the arogenate pathway.

The Arogenate Pathway: An Overview

The arogenate pathway begins with the conversion of chorismate, the final product of the
shikimate pathway. The pathway bifurcates to produce L-phenylalanine and L-tyrosine through
the intermediate L-arogenate. In some organisms, an alternative route via phenylpyruvate or p-
hydroxyphenylpyruvate exists.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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